N-(1,3-benzothiazol-2-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide

Specification

• CAS No.: 1421480-54-7
• Molecular Formula: C16H12N6OS
• Molecular Weight: 336.4 g/mol
• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-methyl-6-pyrazol-1-ylpyrimidine-4-carboxamide
• Standard InChI: InChI=1S/C16H12N6OS/c1-10-18-12(9-14(19-10)22-8-4-7-17-22)15(23)21-16-20-11-5-2-3-6-13(11)24-16/h2-9H,1H3,(H,20,21,23)
• Standard InChI Key: LEVCKNLAVZHYLR-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC(=N1)N2C=CC=N2)C(=O)NC3=NC4=CC=CC=C4S3
• Canonical SMILES: CC1=NC(=CC(=N1)N2C=CC=N2)C(=O)NC3=NC4=CC=CC=C4S3

Introduction

N-(1,3-benzothiazol-2-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide is a complex organic compound that combines benzothiazole, pyrazole, and pyrimidine rings. This compound is of interest in medicinal chemistry due to its potential pharmacological properties, which are often associated with such heterocyclic systems. The compound's structure suggests it could be used in drug discovery, particularly in areas like anticancer, antiviral, or neurological treatments, given the known activities of similar compounds.

Synthesis

The synthesis of N-(1,3-benzothiazol-2-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide would likely involve a multi-step process combining benzothiazole and pyrimidine rings with a pyrazole moiety. This could involve reactions such as nucleophilic substitution or amide coupling, similar to methods used for related compounds.

Pharmacological Potential

Compounds with similar structures have shown promise in various therapeutic areas:

• Anticancer Activity: Pyrimidine derivatives are known for their anticancer properties, often acting as inhibitors of enzymes critical for cancer cell proliferation.

• Neurological Disorders: Benzothiazole derivatives have been explored for treating neurodegenerative diseases, suggesting potential applications in this area.

• Antiviral Properties: Pyrazole and pyrimidine rings are common in antiviral drugs, indicating possible antiviral activity for this compound.